Cas no 1491457-68-1 (1-(pentylamino)methylcyclopentan-1-ol)

• Product Name: 1-(pentylamino)methylcyclopentan-1-ol
• CAS No: 1491457-68-1
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6257919
• Update Time: 2025-05-22

1-(pentylamino)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(pentylamino)methylcyclopentan-1-ol
• Cyclopentanol, 1-[(pentylamino)methyl]-

• Inchi： 1S/C11H23NO/c1-2-3-6-9-12-10-11(13)7-4-5-8-11/h12-13H,2-10H2,1H3
• InChI Key： IKDXYWLZBBXQBH-UHFFFAOYSA-N
• SMILES： C1(CNCCCCC)(O)CCCC1

Experimental Properties

• Density: 0.942±0.06 g/cm3(Predicted)
• Boiling Point: 272.0±13.0 °C(Predicted)
• pka: 14.96±0.20(Predicted)

Additional information on 1-(pentylamino)methylcyclopentan-1-ol

1-(Pentylamino)methylcyclopentan-1-ol: A Comprehensive Overview

The compound 1-(pentylamino)methylcyclopentan-1-ol (CAS No. 1491457-68-1) is a structurally unique organic molecule that has garnered attention in various fields of chemistry and materials science. This compound, characterized by its cyclopentane ring with a pentylamino group and a hydroxymethyl substituent, exhibits interesting chemical properties and potential applications. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest for researchers and industry professionals alike.

Structural Insights and Synthesis

The molecular structure of 1-(pentylamino)methylcyclopentan-1-ol is defined by its cyclopentane ring, which serves as the central framework. The pentylamino group (-NH(CH2)5) is attached to one carbon atom of the ring, while a hydroxymethyl (-CH2OH) group is attached to the adjacent carbon. This arrangement creates a molecule with both amine and alcohol functionalities, which can participate in various chemical reactions. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution, condensation reactions, and reductions. Recent studies have explored the use of catalytic asymmetric synthesis to produce enantiomerically enriched versions of this compound, which could be valuable for pharmaceutical applications.

Chemical Properties and Reactivity

1-(Pentylamino)methylcyclopentan-1-ol exhibits versatile reactivity due to its functional groups. The primary alcohol group can undergo oxidation to form a ketone or further oxidize to carboxylic acid derivatives. The amine group can participate in amidation or alkylation reactions, enabling the formation of more complex structures. Additionally, the cyclopentane ring provides rigidity to the molecule, influencing its physical properties such as melting point and solubility. Recent research has focused on understanding the thermal stability and reactivity of this compound under various conditions, which could inform its use in high-performance materials.

Applications in Materials Science and Pharmacy

The potential applications of 1-(pentylamino)methylcyclopentan-1-ol span multiple domains. In materials science, this compound can serve as a precursor for the synthesis of advanced polymers or surfactants due to its amphiphilic nature. Its ability to form hydrogen bonds with water molecules makes it a candidate for use in wetting agents or emulsifiers. In the pharmaceutical industry, the compound's amine functionality could be exploited for drug delivery systems or as a building block for bioactive molecules. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds with anti-inflammatory or antioxidant properties.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of 1-(pentylamino)methylcyclopentan-1-ol is crucial. Initial assessments suggest that this compound is not inherently hazardous under normal handling conditions; however, further studies are required to evaluate its biodegradability and potential toxicity to aquatic life. Researchers are also exploring methods to synthesize this compound using sustainable practices, such as using renewable feedstocks or minimizing waste generation during production.

Future Directions and Research Opportunities

The future of 1-(pentylamino)methylcyclopentan-1-ol lies in expanding its applications through innovative synthesis routes and functionalization strategies. Current research efforts are focused on developing efficient catalytic systems for asymmetric synthesis, which could enhance the enantioselectivity of this compound for pharmaceutical uses. Additionally, investigations into its self-assembling properties could unlock new possibilities in nanotechnology and material science. Collaborative efforts between academic institutions and industry partners are expected to drive further advancements in understanding and utilizing this compound effectively.